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Compound of Interest

Compound Name: N-Ethylnicotinamide

Cat. No.: B150366 Get Quote

This technical guide provides a comprehensive overview of the chemical structure, properties,

synthesis, and metabolic context of N-Ethylnicotinamide. The information is intended for

researchers, scientists, and professionals in the field of drug development and life sciences.

Chemical Structure and Identification
N-Ethylnicotinamide, a derivative of nicotinamide (a form of vitamin B3), is characterized by a

pyridine ring substituted with an ethylamido group at the 3-position.

Chemical Formula: C₈H₁₀N₂O[1]

IUPAC Name: N-ethylpyridine-3-carboxamide[2]

SMILES String: CCNC(=O)C1=CN=CC=C1[2]

Synonyms: Nicotinic acid monoethylamide, N-Monoethylnicotinamide, N-Ethyl-3-

pyridinecarboxamide[3]

Physicochemical Properties
A summary of the key physicochemical properties of N-Ethylnicotinamide is presented in the

table below.
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Property Value Reference

Molecular Weight 150.18 g/mol [1]

Melting Point 57 °C [4]

Boiling Point 146-147 °C at 3 Torr [4]

Solubility
Slightly soluble in Chloroform

and Methanol

Note: An experimental pKa value for N-Ethylnicotinamide is not readily available in the

reviewed literature.

Spectroscopic Data
Detailed experimental spectroscopic data for N-Ethylnicotinamide is not available in a

consolidated format in the public domain. However, techniques such as ¹H NMR, ¹³C NMR, and

IR spectroscopy are standard methods for its structural confirmation. One source indicates that

the ethyl group protons in ¹H NMR typically appear in the range of δ 1.2–1.4 ppm.[1]

Synthesis of N-Ethylnicotinamide
N-Ethylnicotinamide can be synthesized through several chemical routes. Below are detailed

protocols for two common methods.

Schotten-Baumann Reaction
This method involves the acylation of ethylamine with nicotinoyl chloride.

Experimental Protocol:

Reaction Setup: In a suitable reaction vessel, dissolve nicotinoyl chloride (1.0 equivalent) in

anhydrous dichloromethane under a nitrogen atmosphere.

Addition of Ethylamine: Cool the solution to 0-5 °C using an ice bath. Slowly add ethylamine

(1.2 equivalents) to the stirred solution.
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Base Addition: Add a 10% aqueous solution of sodium hydroxide to neutralize the

hydrochloric acid formed during the reaction. The reaction is typically biphasic

(dichloromethane/water).[1]

Reaction Monitoring: Monitor the progress of the reaction using thin-layer chromatography

(TLC) with a mobile phase of ethyl acetate:methanol (9:1).[1]

Work-up: Once the reaction is complete, separate the organic layer. Wash the organic layer

with water and then with brine.

Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate

under reduced pressure. The crude product can be purified by recrystallization to yield N-
Ethylnicotinamide.[1]

Acid-Catalyzed Condensation
This method involves the direct condensation of nicotinic acid and ethylamine using an acid

catalyst.

Experimental Protocol:

Reaction Setup: In a round-bottom flask, combine nicotinic acid (1.0 equivalent) and

ethylamine (1.2 equivalents).

Catalyst Addition: Add a sulfonic acid resin, such as Amberlyst-15, as the catalyst (5 wt%).[1]

Reaction Conditions: Heat the reaction mixture to 120 °C and maintain for a specified period.

Work-up and Purification: After the reaction is complete, the catalyst can be removed by

filtration. The product, N-Ethylnicotinamide, can be purified from the reaction mixture,

potentially through distillation or recrystallization.[1]

Metabolic Pathway
N-Ethylnicotinamide is a known metabolite of the respiratory stimulant Nikethamide (N,N-

Diethylnicotinamide).[1] The metabolic conversion involves the de-ethylation of Nikethamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Ethylnicotinamide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b150366#what-is-the-structure-of-n-ethylnicotinamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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